Cas no 1807287-16-6 (Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate
• CAS No: 1807287-16-6
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4957316
• Update Time: 2025-10-19

Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)6-3-8(15)7(5-16)9(4-6)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： VUIBVYOETNPNBC-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=C(C(=O)OCC)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate

Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate (CAS No. 1807287-16-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate (CAS No. 1807287-16-6) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a benzoate core substituted with a cyano group, an iodo atom, and a trifluoromethoxy group, make it an indispensable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct electronic and steric properties, which are exploited in the development of novel therapeutic agents. The presence of the cyano group enhances its reactivity, facilitating nucleophilic substitution reactions that are crucial for constructing complex heterocyclic frameworks. Meanwhile, the iodo substituent serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl moieties into target molecules.

The trifluoromethoxy group is another critical feature that contributes to the compound's utility. Fluoro-substituted compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacokinetic profiles. These properties have made trifluoromethoxy derivatives highly sought after in drug discovery programs worldwide. In recent years, there has been a surge in research focusing on the development of fluorinated pharmaceuticals due to their favorable pharmacological characteristics.

In the context of modern drug development, Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate has found applications in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for structurally diverse molecules has also made it valuable in the development of antiviral and antibacterial agents.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular architectures from this intermediate. These techniques have been instrumental in producing novel analogs with enhanced biological activity and reduced toxicity.

The compound's role in fragment-based drug design is also noteworthy. Fragment-based approaches rely on identifying small molecular fragments with high affinity to biological targets and then expanding these fragments into larger lead compounds through iterative synthesis and optimization. Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate has been utilized as a key building block in several fragment-based campaigns, contributing to the discovery of promising drug candidates.

The impact of Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate extends beyond academic research. Pharmaceutical companies have incorporated this intermediate into their synthetic libraries to accelerate the discovery and development of new therapeutics. Its commercial availability ensures that researchers can access high-quality starting materials without significant delays, thereby streamlining the drug discovery process.

The future prospects for Ethyl 4-cyano-3-iodo-5-(trifluoromethoxy)benzoate are promising, given its broad applicability and the ongoing demand for innovative pharmaceuticals. As research continues to uncover new synthetic strategies and biological targets, this compound is likely to remain a cornerstone in the synthesis of next-generation drugs.